2-Bromo-5-ethylthiophene-3-carboxylic acid

• Molecular Formula: C7H7BrO2S
• Molecular Weight: 235.10 g/mol
• IUPAC Name: 2-bromo-5-ethylthiophene-3-carboxylic acid
• InChI: InChI=1S/C7H7BrO2S/c1-2-4-3-5(7(9)10)6(8)11-4/h3H,2H2,1H3,(H,9,10)
• InChI Key: YMYZOZVNKZZZJG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)Br)C(=O)O

Description

2-Bromo-5-ethylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C7H7BrO2S and its molecular weight is 235.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-5-ethyl-thiophene-3-carboxylic acid ethyl ester (0.7 g, 2.65 mmol) was dissolved in IMS (4 mL) and aqueous sodium hydroxide (1 M, 6 mL) was added. The reaction was heated to 140° C. using microwave irradiation for 10 minutes. Water (5 mL) was added and the white precipitate formed was isolated by filtration, washed with water and then dried under vacuum to give the title compound (0.44 g). 1H NMR (400 MHz, CHCl3-d): δ 7.1 (s, 1H), 2.7 (q, 2H), 1.25 (t, 3H).